3-cyclopentyl-2-(ethylthio)-4(3H)-quinazolinone

• IUPAC Name: 3-cyclopentyl-2-ethylsulfanylquinazolin-4-one
• InChI: InChI=1S/C15H18N2OS/c1-2-19-15-16-13-10-6-5-9-12(13)14(18)17(15)11-7-3-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3
• InChI Key: KRZZWUJUORWGSH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=CC=CC=C2C(=O)N1C3CCCC3
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

3-cyclopentyl-2-(ethylthio)-4(3H)-quinazolinone is a synthetic compound that has gained significant attention in scientific research. This organic compound belongs to the quinazolinone family of compounds and is known for its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of 3-cyclopentyl-2-(ethylthio)-4(3H)-quinazolinone is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes, such as protein kinases, which are involved in cell signaling pathways. This inhibition can lead to the suppression of tumor growth and the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-cyclopentyl-2-(ethylthio)-4(3H)-quinazolinone can induce cell cycle arrest and apoptosis in cancer cells. The compound has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, the compound has been found to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-cyclopentyl-2-(ethylthio)-4(3H)-quinazolinone in lab experiments is its relatively simple synthesis method. The compound is also stable and can be easily stored and transported. However, one of the limitations of using the compound is its potential toxicity, which may require careful handling and disposal.

Future Directions

There are several potential future directions for research on 3-cyclopentyl-2-(ethylthio)-4(3H)-quinazolinone. One possible direction is the development of new analogs of the compound with improved potency and selectivity. Another direction is the investigation of the compound's potential as a therapeutic agent for other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.
In conclusion, 3-cyclopentyl-2-(ethylthio)-4(3H)-quinazolinone is a synthetic compound with potential applications in drug discovery and development. The compound has been extensively studied for its anticancer, antitumor, and anti-inflammatory properties, and has shown promise as a kinase inhibitor. While there are limitations to its use in lab experiments, the compound's relatively simple synthesis method and stable nature make it a promising candidate for further research.

Synthesis Methods

The synthesis of 3-cyclopentyl-2-(ethylthio)-4(3H)-quinazolinone involves the reaction of 2-ethylthioaniline with cyclopentanone in the presence of a base and a catalyst. The reaction proceeds through a series of steps, including condensation, cyclization, and oxidation, to yield the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-cyclopentyl-2-(ethylthio)-4(3H)-quinazolinone has been extensively studied for its potential applications in drug discovery and development. The compound has been shown to exhibit a wide range of biological activities, including anticancer, antitumor, and anti-inflammatory properties. It has also been investigated for its potential as a kinase inhibitor, which is a promising target for the development of new cancer drugs.